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Compound of Interest

Compound Name: TX1-85-1

Cat. No.: B611516

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling novel chemical compounds. This document provides
essential, immediate safety and logistical information for the handling of TX1-85-1, a potent
and irreversible Her3 (ErbB3) inhibitor. The following procedural guidance is based on best
practices for handling potent research chemicals, as a specific Safety Data Sheet (SDS) for
TX1-85-1 was not publicly available at the time of publication.

TX1-85-1 is a selective Her3 ligand that forms a covalent bond with Cys721 in the ATP-binding
site of the Her3 pseudokinase.[1] Due to its reactive nature as a covalent inhibitor and its
biological activity at nanomolar concentrations (IC50 of 23 nM), it is crucial to treat this
compound with a high degree of caution to minimize exposure.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to prevent dermal, ocular, and respiratory exposure.
The following table summarizes the recommended PPE for handling TX1-85-1.
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Specifications and
PPE Category Item .
Rationale

All handling of solid TX1-85-1
and preparation of solutions
should be performed in a
functioning and certified

Primary Containment Certified Chemical Fume Hood  chemical fume hood to prevent

or Glovebox/Isolator inhalation of aerosols or dust.

For larger quantities or
repeated handling, a glovebox
or containment isolator is

recommended.

Wear two pairs of nitrile gloves
at all times. The outer glove
should be removed and
disposed of immediately upon
any suspected contamination.
Hand Protection Double Nitrile Gloves Regularly inspect gloves for
any signs of degradation or
puncture. For prolonged
handling, consider using
thicker, chemical-resistant

gloves as the outer layer.

Chemical splash goggles that
provide a complete seal
around the eyes are

] Safety Goggles and Face mandatory. A face shield

Eye and Face Protection ]
Shield should be worn over the safety

goggles, especially when
handling solutions or when

there is a risk of splashes.

Body Protection Laboratory Coat and A buttoned, long-sleeved
Chemical-Resistant Apron laboratory coat is the minimum
requirement. For procedures

with a higher risk of splashes,
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a chemical-resistant apron
should be worn over the lab

coat.

Respiratory Protection

NIOSH-approved Respirator

If there is a potential for
aerosol generation outside of a
primary containment device, a
NIOSH-approved respirator
(e.g., N95 or higher) is
recommended. Proper fit-
testing and training are
essential for effective

respirator use.

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes that
cover the entire foot are
required in the laboratory at all

times.

Operational Plans: Step-by-Step Guidance
Receiving and Unpacking

Inspect Packaging: Upon receipt, visually inspect the outer packaging for any signs of

damage or leakage.

Don PPE: Before opening the package, put on the minimum required PPE (lab coat, safety

goggles, and double nitrile gloves).

Work in a Ventilated Area: Open the shipping container within a chemical fume hood.

Verify Integrity: Check the primary container for any breaches. If the container is

compromised, follow spill procedures immediately.

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and any hazard warnings.

Preparation of Stock Solutions
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All preparation of stock solutions should be conducted within a certified chemical fume hood.

* Pre-weighing Preparation: Place all necessary equipment (balance, spatulas, weigh paper,

solvent, vials) inside the fume hood.

e Weighing the Compound: Carefully weigh the desired amount of solid TX1-85-1. Use anti-

static weigh paper or a weighing boat to minimize dispersal of the powder.

e Solubilization: Add the appropriate solvent (e.g., DMSO) to the solid compound.[2] Ensure

the vial is securely capped before agitation.

o Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

o Storage: Store stock solutions in a securely sealed container at the recommended

temperature, typically -20°C or -80°C for long-term storage, to prevent degradation.[1]

Disposal Plan

Proper disposal of TX1-85-1 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Stream

Disposal Procedure

Solid TX1-85-1

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of TX1-85-1

Collect in a sealed, leak-proof container labeled
as hazardous chemical waste. Do not mix with
other waste streams unless compatibility is

confirmed.

Contaminated Labware (e.g., pipette tips, vials)

Dispose of in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as

hazardous waste.
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All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's Environmental Health and Safety (EHS) department for specific guidance on
hazardous waste disposal procedures.

Experimental Protocols and Data
In Vitro Kinase Binding Assay (FRET-based)

This protocol is a generalized representation based on methodologies for similar assays.

» Reagents: Purified recombinant Her3 kinase domain, LanthaScreen® Eu-anti-GST Antibody,
Alexa Fluor® 647-labeled ATP-competitive kinase tracer, TX1-85-1.

e Procedure:

o

Prepare a serial dilution of TX1-85-1.

o In a suitable microplate, combine the Her3 kinase domain, tracer, and varying
concentrations of TX1-85-1.

o Incubate at room temperature to allow for binding equilibration.
o Add the Eu-anti-GST antibody.

o Read the plate on a fluorescence plate reader capable of time-resolved fluorescence
resonance energy transfer (TR-FRET).

o Data Analysis: The IC50 value is determined by plotting the FRET signal against the
logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response
curve.

Quantitative Data Summary
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Parameter Value Reference
IC50 (Her3/ErbB3) 23 nM [1]
Molecular Weight 580.68 g/mol [2]
Chemical Formula C32H36N803 [2]
Solubility (DMSO) 3.85 mg/mL (6.63 mM) [2]

Visualizing Safety and Experimental Workflows

To further clarify the procedural steps and logical relationships in handling TX1-85-1, the
following diagrams are provided.
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Caption: General workflow for safely handling TX1-85-1 from preparation to disposal.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b611516?utm_src=pdf-body-img
https://www.benchchem.com/product/b611516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Primary Containment
(Fume Hood/Glovebox)

Engineering Controls Personal Protective Equipment

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure to hazardous chemicals like TX1-85-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

